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Compound of Interest

Compound Name: Ethylene dimaleate

Cat. No.: B098352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylene dimaleate, with the CAS number 15498-42-7, is a diester formed from the reaction of

ethylene glycol and two equivalents of maleic acid. Its chemical structure, featuring two reactive

double bonds, makes it a valuable monomer and crosslinking agent in polymer chemistry. This

guide provides a comprehensive overview of the properties, synthesis, and potential

applications of Ethylene dimaleate, with a particular focus on its relevance in the fields of

polymer science and drug delivery.

Chemical and Physical Properties
Ethylene dimaleate, systematically named 2-Butenedioic acid (2Z)-, 1,2-ethanediyl ester,

possesses a range of chemical and physical properties that are crucial for its application in

material science. These properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₀O₈ [1][2]

Molecular Weight 258.18 g/mol [2]

Appearance Not specified in literature

Melting Point 110-113 °C [2]

Boiling Point 505.3 °C at 760 mmHg [1]

Density 1.458 g/cm³ [1]

LogP -0.64560 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
8 [2]

Rotatable Bond Count 9 [2]

Table 1: Physicochemical Properties of Ethylene Dimaleate

Synthesis
The primary method for synthesizing Ethylene dimaleate is through the esterification of

ethylene glycol with maleic anhydride or maleic acid. While a detailed, standalone protocol for

the synthesis of the pure monomer is not readily available in the reviewed literature, the

synthesis of polyesters derived from these precursors provides a clear indication of the reaction

conditions.

General Experimental Protocol for Polyester Synthesis
This protocol is adapted from general procedures for the synthesis of unsaturated polyesters

from ethylene glycol and maleic anhydride.

Materials:

Maleic anhydride (1 mole equivalent)
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Ethylene glycol (1.1 mole equivalent, 10% excess)

Inert gas (e.g., Nitrogen or Argon)

Reaction vessel equipped with a stirrer, thermometer, and a condenser for water removal.

Procedure:

The reaction vessel is charged with maleic anhydride and ethylene glycol.

The mixture is heated to a temperature of 150-200 °C under a continuous stream of inert gas

to prevent oxidation and to facilitate the removal of the water byproduct.

The reaction is allowed to proceed for several hours (e.g., 2-20 hours) until the desired

degree of esterification is achieved. The progress of the reaction can be monitored by

measuring the amount of water collected or by analyzing the acid value of the reaction

mixture.

For the synthesis of the monomer, the reaction would be stopped at an earlier stage, and the

product would be purified, likely through recrystallization or chromatography. However, for

polyester synthesis, the reaction is driven to a higher conversion.

Maleic Anhydride + Ethylene Glycol Reaction Vessel
(150-200°C, Inert Atmosphere) Esterification Reaction

Removal of Water
Byproduct

Ethylene Dimaleate / Unsaturated Polyester

Click to download full resolution via product page

Caption: Synthesis of Ethylene Dimaleate/Polyester.

Applications in Drug Development
The bifunctional nature of Ethylene dimaleate, with its two polymerizable maleate groups,

makes it a promising candidate for the development of crosslinked polymer networks,
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particularly hydrogels, for drug delivery applications.

Hydrogels for Controlled Release
Hydrogels are three-dimensional, water-swollen polymer networks that can encapsulate and

release therapeutic agents in a controlled manner. Ethylene dimaleate can be used as a

crosslinking agent to form these networks. The properties of the resulting hydrogel, such as its

swelling ratio, mechanical strength, and drug release profile, can be tuned by varying the

concentration of Ethylene dimaleate.

A key reaction for the formation of hydrogels using Ethylene dimaleate is the thiol-Michael

addition. This is a highly efficient "click" reaction that occurs between the maleate groups of

Ethylene dimaleate and thiol-containing molecules, such as multi-arm PEG-thiols, under mild,

often catalyst-free conditions. This makes it an ideal method for encapsulating sensitive

biological drugs.

Conceptual Experimental Protocol for Hydrogel
Formation via Thiol-Michael Addition
Materials:

Ethylene dimaleate

A multi-functional thiol-containing polymer (e.g., 4-arm PEG-thiol)

Phosphate-buffered saline (PBS) at a specific pH

The drug to be encapsulated

Procedure:

A solution of the multi-functional thiol polymer and the drug is prepared in PBS.

A separate solution of Ethylene dimaleate is prepared in PBS.

The two solutions are mixed. The thiol-Michael addition reaction initiates, leading to the

formation of a crosslinked hydrogel network, entrapping the drug molecules.
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The gelation time can be controlled by adjusting the pH of the buffer and the concentration of

the reactants.

Ethylene Dimaleate
(Maleate Groups)

Mixing in
Aqueous Buffer

Multi-arm PEG-Thiol
(Thiol Groups)

Hydrogel Formation
(Crosslinked Network)

Thiol-Michael Addition
Drug Entrapment

Click to download full resolution via product page

Caption: Thiol-Michael Addition for Hydrogel Formation.

Properties of Ethylene Dimaleate-Based Hydrogels
The properties of hydrogels crosslinked with Ethylene dimaleale are expected to be influenced

by the crosslinking density.

Property
Expected Effect of Increasing Ethylene
Dimaleate Concentration

Swelling Ratio Decrease

Mechanical Strength Increase

Drug Release Rate Decrease

Porosity Decrease

Table 2: Expected Properties of Ethylene Dimaleate Hydrogels

Other Potential Applications
Beyond drug delivery, the reactive nature of Ethylene dimaleate suggests its utility in other

areas of materials science:
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Unsaturated Polyester Resins: As a monomer, it can be used to produce unsaturated

polyester resins, which are widely used in composites, coatings, and molding compounds.

Tissue Fixation: Its ability to crosslink proteins suggests a potential application as a fixative in

histology to preserve tissue architecture.

Conclusion
Ethylene dimaleale (CAS 15498-42-7) is a versatile monomer and crosslinking agent with

significant potential in polymer and materials science. Its ability to form crosslinked networks

through reactions like thiol-Michael addition makes it a particularly interesting candidate for the

development of advanced drug delivery systems, such as controlled-release hydrogels. Further

research into the specific synthesis of the monomer and the detailed characterization of its

polymers will be crucial for fully realizing its potential in pharmaceutical and biomedical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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